Cas no 83141-96-2 (Butanoic acid, 2-ethyl-, iodomethyl ester)
Butanoic acid, 2-ethyl-, iodomethyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 2-ethyl-, iodomethyl ester
- iodomethyl 2-ethylbutanoate
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- Inchi: 1S/C7H13IO2/c1-3-6(4-2)7(9)10-5-8/h6H,3-5H2,1-2H3
- InChI Key: QAOCYJPHRZCXGS-UHFFFAOYSA-N
- SMILES: ICOC(C(CC)CC)=O
Butanoic acid, 2-ethyl-, iodomethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1568327-1g |
Iodomethyl 2-ethylbutanoate |
83141-96-2 | 98% | 1g |
¥5387.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1568327-5g |
Iodomethyl 2-ethylbutanoate |
83141-96-2 | 98% | 5g |
¥13975.00 | 2024-07-28 | |
| A2B Chem LLC | AD98283-100mg |
Iodomethyl 2-ethylbutanoate |
83141-96-2 | 95% | 100mg |
$106.00 | 2024-04-19 | |
| A2B Chem LLC | AD98283-250mg |
Iodomethyl 2-ethylbutanoate |
83141-96-2 | 95% | 250mg |
$179.00 | 2024-04-19 | |
| A2B Chem LLC | AD98283-1g |
Iodomethyl 2-ethylbutanoate |
83141-96-2 | 95% | 1g |
$483.00 | 2024-04-19 | |
| A2B Chem LLC | AD98283-5g |
Iodomethyl 2-ethylbutanoate |
83141-96-2 | 95% | 5g |
$993.00 | 2023-12-30 |
Butanoic acid, 2-ethyl-, iodomethyl ester Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on Butanoic acid, 2-ethyl-, iodomethyl ester
Research Brief on Butanoic acid, 2-ethyl-, iodomethyl ester (CAS: 83141-96-2) in Chemical Biology and Pharmaceutical Applications
Butanoic acid, 2-ethyl-, iodomethyl ester (CAS: 83141-96-2) is a specialized chemical compound that has garnered attention in recent years for its potential applications in chemical biology and pharmaceutical research. This ester derivative, characterized by its unique iodomethyl functional group, has been explored for its reactivity and utility in synthetic chemistry, particularly in the context of drug discovery and development. The compound's molecular structure, which combines a butanoic acid backbone with an ethyl substitution and an iodomethyl ester, offers distinct chemical properties that make it valuable for various synthetic transformations and biological studies.
Recent studies have highlighted the role of Butanoic acid, 2-ethyl-, iodomethyl ester as a versatile intermediate in the synthesis of more complex molecules. Its reactivity with nucleophiles, facilitated by the iodomethyl group, enables its use in alkylation reactions, which are critical in the construction of pharmacophores and bioactive compounds. Researchers have leveraged this property to develop novel synthetic routes for targeted therapeutics, including anticancer agents and antimicrobial compounds. The compound's ability to act as a building block in multicomponent reactions further underscores its importance in modern medicinal chemistry.
In addition to its synthetic utility, Butanoic acid, 2-ethyl-, iodomethyl ester has been investigated for its potential biological activities. Preliminary in vitro studies suggest that derivatives of this compound may exhibit moderate inhibitory effects on specific enzymatic pathways, such as those involved in inflammation and oxidative stress. These findings have sparked interest in further exploring its pharmacodynamic properties and optimizing its structure for enhanced bioactivity. However, comprehensive in vivo studies are still needed to validate these observations and assess the compound's therapeutic potential.
The safety and handling of Butanoic acid, 2-ethyl-, iodomethyl ester have also been subjects of recent research. Given the presence of an iodine atom, the compound requires careful handling to avoid potential hazards associated with its reactivity. Studies have emphasized the importance of proper storage conditions and protective measures during laboratory use to mitigate risks. Furthermore, environmental impact assessments have been conducted to evaluate the compound's persistence and toxicity, ensuring compliance with regulatory standards in pharmaceutical manufacturing.
Looking ahead, the future research directions for Butanoic acid, 2-ethyl-, iodomethyl ester are likely to focus on its application in green chemistry and sustainable drug development. Innovations in catalytic processes and solvent-free reactions could enhance the compound's utility while minimizing environmental footprint. Collaborative efforts between chemists and biologists will be essential to unlock its full potential in addressing unmet medical needs. As the field advances, this compound may emerge as a key player in the design of next-generation therapeutics.
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